8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE

• IUPAC Name: 8-[(3-bromophenyl)methylsulfanyl]-9-methyl-1H-purin-6-one
• InChI: InChI=1S/C13H11BrN4OS/c1-18-11-10(12(19)16-7-15-11)17-13(18)20-6-8-3-2-4-9(14)5-8/h2-5,7H,6H2,1H3,(H,15,16,19)
• InChI Key: HWFFUBHXSWDPRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC3=CC(=CC=C3)Br
• Molecular Formula: C13H11BrN4OS
• Molecular Weight: 351.22 g/mol

Description

8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a purine core structure, which is a common motif in many biologically active molecules, including nucleotides and certain pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE typically involves multiple steps, starting from readily available starting materials. One common approach involves the bromination of a phenylmethyl group, followed by the introduction of a sulfanyl group. The final step usually involves the formation of the purine core through cyclization reactions under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control over reaction conditions and can improve the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE can undergo various types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The bromophenyl group can be reduced to a phenyl group.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Phenyl derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE involves its interaction with specific molecular targets, such as enzymes or receptors. The purine core can mimic natural substrates or inhibitors, allowing the compound to modulate biological pathways. The bromophenyl and sulfanyl groups can further enhance its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 3-{[(3-BROMOPHENYL)METHYL]SULFANYL}-4-METHYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE
• 2-({[(3-BROMOPHENYL)CARBAMOYL]METHYL}SULFANYL)ACETIC ACID

Uniqueness

8-{[(3-BROMOPHENYL)METHYL]SULFANYL}-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE is unique due to its purine core, which is less common compared to other similar compounds that often feature triazole or acetic acid derivatives